Cas no 2229187-39-5 (methyl 3-hydroxy-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoate)

• Product Name: methyl 3-hydroxy-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoate
• CAS No: 2229187-39-5
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 6335266
• PubChem ID: 165612970
• Update Time: 2025-09-23

methyl 3-hydroxy-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-hydroxy-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoate
• 2229187-39-5
• EN300-1760236

• Inchi： 1S/C13H16O4/c1-8-5-10-6-9(3-4-12(10)17-8)11(14)7-13(15)16-2/h3-4,6,8,11,14H,5,7H2,1-2H3
• InChI Key： SDDMBNOWMRNPJX-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C(CC(=O)OC)O)=CC=2CC1C

Computed Properties

• Exact Mass: 236.10485899g/mol
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl 3-hydroxy-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoate

Exploring Methyl 3-hydroxy-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoate (CAS No. 2229187-39-5): Properties, Applications, and Innovations

In the realm of organic chemistry and pharmaceutical research, methyl 3-hydroxy-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoate (CAS No. 2229187-39-5) has emerged as a compound of significant interest. This ester derivative, characterized by its unique benzofuran core and hydroxypropanoate side chain, offers a versatile scaffold for synthetic modifications and potential applications in drug discovery, fragrance formulation, and material science. Its molecular structure combines aromaticity with functional flexibility, making it a valuable intermediate for researchers exploring bioactive molecules and sustainable chemistry.

The growing demand for green chemistry solutions and biodegradable materials has spurred investigations into compounds like methyl 3-hydroxy-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoate. Recent studies highlight its potential as a precursor for pharmaceutical intermediates, particularly in the synthesis of anti-inflammatory and neuroprotective agents. The benzofuran moiety is known for its prevalence in natural products and FDA-approved drugs, which amplifies the relevance of this compound in medicinal chemistry.

From a synthetic perspective, the CAS No. 2229187-39-5 compound exemplifies modern trends in atom-efficient catalysis and stereoselective synthesis. Researchers are optimizing protocols to produce it via microwave-assisted reactions or enzymatic esterification, aligning with industry shifts toward energy-efficient processes. These methods not only improve yield but also reduce environmental impact—a priority for laboratories adhering to ESG (Environmental, Social, and Governance) principles.

Beyond pharmaceuticals, methyl 3-hydroxy-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoate has garnered attention in flavor and fragrance industries. Its structural features suggest potential as a synthetic aroma chemical, contributing woody or balsamic notes to perfumes. With consumers increasingly favoring clean-label fragrances, this compound’s derivatization could meet market demands for non-toxic and allergen-free alternatives.

Analytical challenges associated with CAS No. 2229187-39-5, such as chiral separation or purity assessment, have driven advancements in HPLC-MS and NMR spectroscopy techniques. These innovations are critical for quality control in industrial-scale production, ensuring compliance with ICH guidelines for impurities. Additionally, computational tools like molecular docking are being employed to predict the compound’s interactions with biological targets, accelerating its adoption in preclinical research.

The future trajectory of methyl 3-hydroxy-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoate research may intersect with emerging fields like AI-driven drug design and circular economy models. As patents expire and generic synthesis routes evolve, cost-effective production will likely expand its accessibility for academic labs and startups. Collaborative efforts between chemists, biologists, and engineers will further unlock its potential across interdisciplinary applications.